Cas no 65173-07-1 (1-[2-(n-methylanilino)ethyl]-3-phenylurea)
65173-07-1 structure
Product Name:1-[2-(n-methylanilino)ethyl]-3-phenylurea
CAS No:65173-07-1
MF:C16H19N3O
MW:269.341563463211
CID:961584
PubChem ID:307355
Update Time:2025-04-19
1-[2-(n-methylanilino)ethyl]-3-phenylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(n-methylanilino)ethyl]-3-phenylurea
- 1-{2-[methyl(phenyl)amino]ethyl}-3-phenylurea
- AC1L7AQK
- MolPort-016-591-342
- NSC205460
- NSC-205460
- STL286716
- 65173-07-1
- N-{2-[Methyl(phenyl)amino]ethyl}-N'-phenylurea
- 3-{2-[METHYL(PHENYL)AMINO]ETHYL}-1-PHENYLUREA
- CCG-307848
- DTXSID80308617
- AKOS015832533
-
- Inchi: 1S/C16H19N3O/c1-19(15-10-6-3-7-11-15)13-12-17-16(20)18-14-8-4-2-5-9-14/h2-11H,12-13H2,1H3,(H2,17,18,20)
- InChI Key: XAZIRHLCICEWJX-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC=CC=1)NCCN(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 269.15297
- Monoisotopic Mass: 269.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 44.37
- LogP: 3.40840
1-[2-(n-methylanilino)ethyl]-3-phenylurea Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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